2-Methyl-4,6-bis(4-propoxyphenyl)pyridine

• Molecular Formula: C24H27NO2
• Molecular Weight: 361.5 g/mol
• IUPAC Name: 2-methyl-4,6-bis(4-propoxyphenyl)pyridine
• InChI: InChI=1S/C24H27NO2/c1-4-14-26-22-10-6-19(7-11-22)21-16-18(3)25-24(17-21)20-8-12-23(13-9-20)27-15-5-2/h6-13,16-17H,4-5,14-15H2,1-3H3
• InChI Key: YJHYTPZGPHILRJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=CC(=NC(=C2)C)C3=CC=C(C=C3)OCCC

Description

2-Methyl-4,6-bis(4-propoxyphenyl)pyridine: is a chemical compound with the molecular formula C₂₄H₂₇NO₂. It has an average mass of 361.477 Da and a mono-isotopic mass of 361.204193 Da . This compound belongs to the class of pyridine derivatives and features two propoxyphenyl substituents on the pyridine ring.

Preparation Methods

The synthetic routes for 2-Methyl-4,6-bis(4-propoxyphenyl)pyridine are not widely documented. industrial production methods may involve the following steps:

Substitution: Substituting the hydrogen atoms on the pyridine ring with propoxyphenyl groups.

Chemical Reactions Analysis

Reactions::

Oxidation: The compound may undergo oxidation reactions, potentially leading to the formation of various oxidation products.

Reduction: Reduction reactions could convert functional groups (e.g., nitro groups) to their corresponding amines.

Substitution: Substitution reactions may occur at the pyridine ring, replacing the propoxyphenyl groups.

C–C Bond Formation: Alkenylations, alkynylations, and arylations can form C–C bonds.

Common Reagents and Conditions::

Boronic Esters: These are essential intermediates in the synthesis of .

Hydroboration: A method to introduce boron functionality.

Radical Chain Reactions: Protodeboronation via radical approaches.

Scientific Research Applications

2-Methyl-4,6-bis(4-propoxyphenyl)pyridine: finds applications in:

Chemistry: As a building block for more complex molecules.

Biology: Potential use in drug discovery and bioconjugation.

Medicine: Investigated for pharmacological properties.

Industry: May serve as a precursor for materials or catalysts.

Mechanism of Action

The exact mechanism by which this compound exerts its effects remains an area of ongoing research. It likely interacts with specific molecular targets or pathways, influencing biological processes.

Comparison with Similar Compounds

While detailed information on similar compounds is scarce, further research could explore related pyridine derivatives and highlight the uniqueness of 2-Methyl-4,6-bis(4-propoxyphenyl)pyridine .